Cas no 112018-12-9 (5,8-Epoxy-13-cis Retinoic Acid(Mixture of Diastereomers))

• Product Name: 5,8-Epoxy-13-cis Retinoic Acid(Mixture of Diastereomers)
• CAS No: 112018-12-9
• MF: C₂₀H₂₈O₃
• MW: 316.434526443481
• CID: 824288
• Update Time: 2025-10-28

5,8-Epoxy-13-cis Retinoic Acid(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 5,8-Epoxy-13-cis Retinoic Acid (Mixture of Diastereomers)
• 5,8-Epoxy-13-cis Retinoic Acid (Mixture of Diastereomers)
• trans-5,8-epoxy-5,8-dihydroretinoic acid
• 5,8-Epoxy-13-cis Retinoic Acid
• 13-cis-5,8-Epoxy-5,8-dihydroretinoic Acid
• (2Z,4E,6E)-7-(2,4,5,6,7,7a-Hexahydro-4,4,7a-triMethyl-2-benzofuranyl)-3-Methyl-2,4,6-octatrienoic Acid
• 5,8-Epoxy-13-cis Retinoic Acid(Mixture of Diastereomers)

• Inchi： 1S/C20H28O3/c1-14(12-18(21)22)8-6-9-15(2)16-13-17-19(3,4)10-7-11-20(17,5)23-16/h6,8-9,12-13,16H,7,10-11H2,1-5H3,(H,21,22)/b8-6+,14-12-,15-9+
• InChI Key： QDOSIDVGVRAXSE-DYIZZJGFSA-N
• SMILES： C1C(C)(C)C2=CC(OC2(C)CC1)/C(/C)=C/C=C/C(/C)=C\C(O)=O

Computed Properties

• Exact Mass: 316.20400

Experimental Properties

• PSA: 46.53000
• LogP: 4.81380

Additional information on 5,8-Epoxy-13-cis Retinoic Acid(Mixture of Diastereomers)

Recent Advances in the Study of 5,8-Epoxy-13-cis Retinoic Acid (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine

The compound 5,8-Epoxy-13-cis Retinoic Acid (Mixture of Diastereomers) has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This research briefing aims to provide an updated overview of the latest findings related to this compound, with a focus on its synthesis, biological activity, and therapeutic potential. The keyword "112018-12-9" is associated with specific research identifiers or patent references, which will be explored in the context of recent advancements.

Recent studies have highlighted the unique structural properties of 5,8-Epoxy-13-cis Retinoic Acid, which is a mixture of diastereomers. These properties contribute to its ability to modulate various biological pathways, particularly those involving retinoic acid receptors (RARs) and retinoid X receptors (RXRs). Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the diastereomeric mixture and elucidate its stereochemical configuration. These efforts have been critical in understanding the compound's mechanism of action and its interactions with cellular targets.

In the context of therapeutic applications, 5,8-Epoxy-13-cis Retinoic Acid has shown promise in preclinical models of dermatological conditions and certain cancers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the proliferation of melanoma cells by inducing apoptosis and cell cycle arrest. Another study, referenced under the identifier "112018-12-9," explored its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis of 5,8-Epoxy-13-cis Retinoic Acid has also seen notable advancements. Recent methodologies have focused on improving yield and stereoselectivity, addressing challenges associated with the formation of diastereomeric mixtures. Catalytic asymmetric epoxidation and enzymatic resolution techniques have been employed to achieve higher purity and better control over the stereochemical outcome. These developments are crucial for scaling up production and ensuring reproducibility in pharmacological studies.

Despite these promising results, challenges remain in translating the findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are investigating structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and unlock the full therapeutic potential of 5,8-Epoxy-13-cis Retinoic Acid.

In conclusion, the latest research on 5,8-Epoxy-13-cis Retinoic Acid (Mixture of Diastereomers) highlights its significant potential in chemical biology and medicine. Advances in synthesis, characterization, and biological evaluation have provided a solid foundation for future studies. The keyword "112018-12-9" serves as a valuable reference for accessing specific research outputs and patents related to this compound. As the field progresses, continued exploration of its mechanisms and applications will be critical for realizing its therapeutic benefits.